Cas no 3898-66-6 (2-(carboxymethyl)-5-nitrobenzoic acid)

• Product Name: 2-(carboxymethyl)-5-nitrobenzoic acid
• CAS No: 3898-66-6
• MF: C₉H₇NO₆
• MW: 225.154982805252
• CID: 1499908
• PubChem ID: 12303452
• Update Time: 2025-04-21

2-(carboxymethyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(carboxymethyl)-5-nitrobenzoic acid
• LogP
• 4-NITROHOMOPHTHALIC ACID
• 2-(CARBOXYMETHYL)-5-NITROBENZOICACID
• CS-0122524
• C74985
• MFCD04035583
• AKOS030622921
• QHIFWNXJOHQQTH-UHFFFAOYSA-N
• 5-nitro-2-(carboxymethyl)benzoic acid
• 5-nitro-2-carboxymethyl-benzoic acid
• Benzeneacetic acid, 2-carboxy-4-nitro-
• Nitrohomophthalic acid
• 2-carboxy-4-nitrophenylacetic acid
• AB16946
• SCHEMBL1122546
• DS-19921
• 3898-66-6

• Inchi： 1S/C9H7NO6/c11-8(12)3-5-1-2-6(10(15)16)4-7(5)9(13)14/h1-2,4H,3H2,(H,11,12)(H,13,14)
• InChI Key： QHIFWNXJOHQQTH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1CC(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02731
• Monoisotopic Mass: 225.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 484.0±35.0 °C at 760 mmHg
• Flash Point: 215.1±14.4 °C
• Refractive Index: 1.639
• PSA: 120.42
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(carboxymethyl)-5-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)